Cas no 5914-16-9 ((5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone)
5914-16-9 structure
Product Name:(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
CAS No:5914-16-9
MF:C17H14O3
MW:266.291265010834
CID:1616565
PubChem ID:914500
Update Time:2025-04-21
(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone
- Methanone, (5-hydroxy-2-methyl-3-benzofuranyl)(4-methylphenyl)-
- DTXSID80863650
- AKOS022128142
- CHEMBL601129
- GNF-Pf-1387
- 5914-16-9
- SMSF0009234
- STL325147
- SR-01000223148-1
- SR-01000223148
- CB00689
- AB00100612-01
- Oprea1_252339
-
- Inchi: 1S/C17H14O3/c1-10-3-5-12(6-4-10)17(19)16-11(2)20-15-8-7-13(18)9-14(15)16/h3-9,18H,1-2H3
- InChI Key: ADKYMHQFXZVDKW-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C2C=CC(C)=CC=2)=O)C2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 266.09432
- Monoisotopic Mass: 266.094294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 4.1
Experimental Properties
- Density: 1.236
- Boiling Point: 434.2°C at 760 mmHg
- Flash Point: 216.4°C
- Refractive Index: 1.641
- PSA: 50.44
(5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5914-16-9 ((5-hydroxy-2-methyl-1-benzofuran-3-yl)(4-methylphenyl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent